2-Amino-5-(3-carboxy-5-fluorophenyl)isonicotinic acid, 95%
Overview
Description
2-Amino-5-(3-carboxy-5-fluorophenyl)isonicotinic acid (2A5FIPA) is a synthetic compound that has been used in a variety of scientific and medical research applications. It is a derivative of isonicotinic acid (INA), which is an important class of molecules that have been studied for their pharmacological properties. 2A5FIPA is a fluorinated derivative of INA, and has been found to be more potent than the native INA. This compound has been studied for its biochemical and physiological effects, as well as its use in laboratory experiments.
Mechanism of Action
2-Amino-5-(3-carboxy-5-fluorophenyl)isonicotinic acid, 95% has been found to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). This enzyme is responsible for the production of prostaglandins, which are involved in the regulation of inflammation and other physiological processes. By inhibiting the activity of COX-2, 2-Amino-5-(3-carboxy-5-fluorophenyl)isonicotinic acid, 95% can reduce the production of prostaglandins, and thus reduce inflammation.
Biochemical and Physiological Effects
2-Amino-5-(3-carboxy-5-fluorophenyl)isonicotinic acid, 95% has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the formation of proinflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). It has also been found to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. In addition, 2-Amino-5-(3-carboxy-5-fluorophenyl)isonicotinic acid, 95% has been found to have antioxidant activity, which may be beneficial in the prevention of certain diseases.
Advantages and Limitations for Lab Experiments
The main advantages of using 2-Amino-5-(3-carboxy-5-fluorophenyl)isonicotinic acid, 95% in laboratory experiments are its high potency and its ability to inhibit the activity of the enzyme COX-2. However, it should be noted that 2-Amino-5-(3-carboxy-5-fluorophenyl)isonicotinic acid, 95% is a synthetic compound, and may not have the same effects in humans as it does in laboratory experiments. In addition, the long-term effects of 2-Amino-5-(3-carboxy-5-fluorophenyl)isonicotinic acid, 95% on humans are unknown, and further research is needed in this area.
Future Directions
The potential future directions for research on 2-Amino-5-(3-carboxy-5-fluorophenyl)isonicotinic acid, 95% include further studies on its biochemical and physiological effects, as well as its potential use as an anticancer agent. In addition, further research is needed to explore the long-term effects of 2-Amino-5-(3-carboxy-5-fluorophenyl)isonicotinic acid, 95% on humans, as well as its potential use in the treatment of Alzheimer's disease. Further research is also needed to explore the potential use of 2-Amino-5-(3-carboxy-5-fluorophenyl)isonicotinic acid, 95% as an anti-inflammatory agent, as well as its potential use in other medical applications. Finally, additional studies are needed to explore the potential use of 2-Amino-5-(3-carboxy-5-fluorophenyl)isonicotinic acid, 95% as a potential drug for the treatment of other diseases.
Synthesis Methods
2-Amino-5-(3-carboxy-5-fluorophenyl)isonicotinic acid, 95% can be synthesized from INA by a process of fluorination. This process involves the use of a fluorinating agent, such as potassium fluoride, to replace the hydrogen atom of the INA molecule with a fluorine atom. The resulting product is a fluorinated isonicotinic acid, which is more potent than the native INA.
Scientific Research Applications
2-Amino-5-(3-carboxy-5-fluorophenyl)isonicotinic acid, 95% has been used in a variety of scientific research applications. It has been studied for its potential use as an anti-inflammatory agent, as well as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). It has also been studied for its potential use as an anticancer agent, and as a potential drug for the treatment of Alzheimer's disease.
properties
IUPAC Name |
2-amino-5-(3-carboxy-5-fluorophenyl)pyridine-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9FN2O4/c14-8-2-6(1-7(3-8)12(17)18)10-5-16-11(15)4-9(10)13(19)20/h1-5H,(H2,15,16)(H,17,18)(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GYCAMQOSYBFZSI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1C(=O)O)F)C2=CN=C(C=C2C(=O)O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9FN2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30687868 |
Source
|
| Record name | 2-Amino-5-(3-carboxy-5-fluorophenyl)pyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30687868 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261910-75-1 |
Source
|
| Record name | 4-Pyridinecarboxylic acid, 2-amino-5-(3-carboxy-5-fluorophenyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261910-75-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Amino-5-(3-carboxy-5-fluorophenyl)pyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30687868 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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